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Introduction

The integration of computer-aided design and computer-aided manufacturing (CAD/CAM) into
dentistry has revolutionized restorative procedures. The Chairside Economical Restoration of
Esthetic Ceramics (CEREC) system is at the forefront of this evolution, enabling the fabrication
of all-ceramic restorations in a single dental visit. This technical guide provides a
comprehensive overview of the scientific principles and evidence that form the basis for single-
visit CEREC restorations. It is intended for researchers, scientists, and professionals in drug
development who require a deep understanding of the material science, clinical performance,
and technological accuracy of this system.

Clinical Performance and Longevity

The long-term success of CEREC restorations has been substantiated by numerous clinical
studies. Systematic reviews and long-term clinical trials have demonstrated high survival rates,
comparable to traditional restorative materials like gold.[1][2]

Quantitative Data on Clinical Survival Rates

The clinical efficacy of CEREC restorations is well-documented in the scientific literature. The
following table summarizes the findings of key long-term studies.
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Study
(Author,
Year)

Duration of
Observatio
n

Number of
Restoration
S

Type of

Restoration

Survival

Rate

Key
Findings

Posselt &
Kerschbaum,
2003

9 years

2,328

Inlays and

Onlays

95.5%

Failures were
primarily due
to tooth
extraction,
with no
correlation to
restoration
size or

location.[1]

Otto & De
Nisco, 2002

10 years

Not specified

Inlays and

Onlays

(CEREC 1)

90.4%

Demonstrate
d acceptable
long-term
performance
of feldspathic
ceramic
restorations
in a private
practice

setting.[1]

Reiss, 2001

9-12 years

1,010

Inlays and

Onlays

Not specified

Ongoing
evaluations
demonstrated
good clinical
performance
based on
criteria like
tooth vitality
and marginal

quality.[3]

Martin &
Jedynakiewic
z, 1999

4.2 years

(mean)

Not specified

Inlays

97.4%

(mean)

The
predominant

reasons for
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(Systematic failure were

Review) ceramic
fracture, tooth
fracture, and
postoperative

hypersensitivi
ty.[4]

Experimental Protocols: A Synopsis

Study Design: The majority of these studies are prospective or retrospective clinical trials
conducted in private practice or university settings.

Inclusion Criteria: Patients requiring posterior inlays, onlays, or crowns were typically included.
Teeth included were vital and asymptomatic, with sufficient remaining tooth structure for
adhesive bonding.

Restorative Protocol:

e Tooth Preparation: Standardized cavity preparations were performed with defined geometric
parameters, such as minimum ceramic thickness of 1.5-2.0 mm.[5][6]

 Digital Impression: An intraoral scanner (e.g., CEREC Bluecam, Omnicam, or Primescan)
was used to create a 3D digital model of the prepared tooth and surrounding dentition.[7][8]

[9]
» Restoration Design: The restoration was designed using the CEREC CAD software.[9][10]
» Milling: The designed restoration was milled from a pre-manufactured ceramic block.[8][9]

» Finishing and Polishing: The milled restoration was tried in, adjusted, and then polished or
glazed.

o Adhesive Luting: The restoration was bonded to the tooth structure using an adhesive resin
cement protocol. This typically involves etching and silanization of the ceramic surface and
application of a bonding agent to the tooth.[11][12][13]
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Evaluation Criteria: Restorations were evaluated at baseline and at regular follow-up intervals
by independent examiners. The criteria for evaluation often included:

e Anatomic form and contour

o Marginal integrity and discoloration
e Secondary caries

o Postoperative sensitivity

o Color stability and surface texture
o Fracture of the restoration or tooth

Statistical Analysis: Survival rates were often calculated using Kaplan-Meier survival analysis.
Statistical tests such as the chi-square test were used to identify factors influencing the
success of the restorations.[3]

Material Science of CEREC Ceramic Blocks

The success of CEREC restorations is intrinsically linked to the properties of the materials
used. The ceramic blocks are industrially manufactured, ensuring a high degree of
homogeneity and minimizing defects.[1] A variety of materials are available, each with specific
indications.[14]

Quantitative Data on Material Properties
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Material Type

Biaxial Flexural Key Characteristics

Example Brand(s) o
Strength (MPa) & Indications

Feldspathic Ceramic

Enamel-like wear
properties, excellent

VITA Mark Il, CEREC ] - )
~160 polishability. Indicated

Blocs )
for inlays, onlays, and

veneers.[5][15]

Leucite-Reinforced

Glass-Ceramic

Good esthetics and
translucency.
Recommended for
IPS Empress CAD ~160 anterior crowns,
veneers, inlays, and
onlays with low

occlusal stress.[15]

Lithium Disilicate

Glass-Ceramic

High strength and

excellent esthetics.

Milled in a "blue" state
360-400 (after (130-150 MPa) and

crystallization) then crystallized.

IPS e.max CAD

Suitable for crowns,
veneers, inlays, and
onlays.[14][15]

Advanced Lithium

Disilicate

Very high strength due

to a composition of

lithium disilicate and
CEREC Tessera > 700 o

virgilite. Allows for a

very fast firing time.

[16]
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Highest strength,
making it ideal for
posterior crowns,

Zirconia Katana Zirconia Varies by type bridges, and implant
restorations where
bite forces are high.
[14]

Combines the
properties of ceramic
and polymer, offering
Polymer-Infiltrated ) flexibility and ease of
) ) VITA Enamic ~150 . i
Ceramic (Hybrid) adjustment. Indicated
for inlays, onlays, and
single-unit crowns.[14]

[15]

Experimental Protocols for Material Testing

Flexural Strength Testing (Biaxial):

o Sample Preparation: Disc-shaped specimens of a standardized diameter and thickness are
prepared from the ceramic blocks.

o Testing Apparatus: A universal testing machine is used with a piston-on-three-ball setup. The
disc is supported by three balls, and the load is applied to the center of the opposite side by
a piston.

e Procedure: The load is applied at a constant crosshead speed until fracture occurs.

o Calculation: The biaxial flexural strength is calculated from the fracture load, the dimensions
of the specimen, and the geometry of the testing fixture. This method is preferred for brittle
materials as it minimizes edge failures.

Accuracy of the Digital Workflow
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The precision of the final restoration is dependent on the accuracy of each step in the digital
workflow, from scanning to milling.

Digital Impression Accuracy

The accuracy of intraoral scanners is a critical factor. Studies have shown that the type of
scanner and the materials of adjacent teeth can influence the trueness and precision of the
digital impression.[7][17] Newer generation scanners, such as the Primescan, have
demonstrated high levels of accuracy, comparable to conventional impression techniques for
full-arch scans.[18]

Key Findings on Scanner Accuracy:
o The CEREC Bluecam has a reported scanning accuracy of approximately 19 pum.[2]

e An in-vivo study showed that among the tested scanners, only Primescan had no significant
deviations in long-span accuracy compared to conventional impressions.[18]

o The material of adjacent teeth can affect scanning accuracy, with zirconia restorations
sometimes leading to lower trueness.[7][17]

Marginal Fit of Milled Restorations

The marginal gap of a restoration is a key determinant of its long-term success. Studies have
shown that the marginal fit of CEREC restorations is within a clinically acceptable range. One
extensive study on 2,328 chairside inlays and onlays found an average margin width of 236 pm
+96.8 um.[2]

Visualizing Key Processes and Relationships
CEREC Single-Visit Restoration Workflow

The following diagram illustrates the streamlined workflow of a single-visit CEREC restoration,
from patient examination to the final placement of the crown.
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Caption: The streamlined workflow of a single-visit CEREC restoration.
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Adhesive Bonding Mechanism to Tooth Structure

Successful long-term performance of ceramic restorations is highly dependent on a strong and
durable bond to the tooth structure. The diagram below outlines the key steps in the adhesive

bonding process for a silica-based ceramic restoration.

Ceramic Surface Treatment

Hydrofluoric Acid Etching Silane Coupling Agent Application
(creates microporosities) (chemical bond to silica) Chemical Bond Bonded Interface

Dual-Cure Resin Cement

Tooth Surface Treatment Micromechanical Interlock

Phosphoric Acid Etching Adhesive Resin Application

(demineralizes enamel/dentin) (infiltrates etched surface)

Click to download full resolution via product page

Caption: Adhesive bonding of a silica-based ceramic to tooth structure.

Material Selection Decision Tree

The choice of ceramic material is dictated by the clinical situation, primarily the location of the
restoration in the mouth and the required strength. This decision tree provides a logical
framework for material selection.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1177376?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Clinical Case Assessment

Location of Restoration?

Posterior

High Occlusal Stress?

Zirconia Lithium Disilicate Lithium Disilicate
Advanced Lithium Disilicate Hybrid Ceramic Leucite-Reinforced Ceramic

Click to download full resolution via product page

Caption: Decision tree for CEREC material selection based on clinical needs.

Conclusion

The scientific basis for single-visit restorations with the CEREC system is robust and well-
supported by extensive clinical research and material science. The system offers clinically
proven longevity, utilizes advanced ceramic materials with predictable properties, and is
underpinned by an accurate digital workflow. The continued evolution of intraoral scanners,
milling units, and ceramic materials further enhances the reliability and range of applications for
this technology. For researchers and professionals in related fields, an understanding of these
fundamental principles is crucial for appreciating the capabilities and limitations of modern
digital dentistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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